4-(2-hydroxyethyl)-N-(4-methoxybenzyl)nicotinamide

• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol
• IUPAC Name: 4-(2-hydroxyethyl)-N-[(4-methoxyphenyl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C16H18N2O3/c1-21-14-4-2-12(3-5-14)10-18-16(20)15-11-17-8-6-13(15)7-9-19/h2-6,8,11,19H,7,9-10H2,1H3,(H,18,20)
• InChI Key: ZRLBFZPDAVMOPZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)C2=C(C=CN=C2)CCO

Description

4-(2-hydroxyethyl)-N-(4-methoxybenzyl)nicotinamide is a useful research compound. Its molecular formula is C16H18N2O3 and its molecular weight is 286.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(4-Methoxyphenyl) methanamine (6.57 mL, 50.676 mmol) was added to a solution of 3,4-dihydro-1H-pyrano[3,4-c]pyridin-1-one (I-65c: 750 mg, 5.068 mmol) in THF (15 mL) and the resulting reaction mass was refluxed for 48 hours. The reaction was monitored by TLC (10% methanol in CHCl3). The reaction mass was cooled to 0° C., neutralized with 1N HCl and extracted using DCM. The organic layer was dried over anhydrous Na2SO4 and concentrated under reduced pressure to afford 1.5 g of the product.